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Compound of Interest

Compound Name:
4-(2-Ethylphenyl)-3-

thiosemicarbazide

Cat. No.: B092738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of the

compound 4-(2-Ethylphenyl)-3-thiosemicarbazide. Thiosemicarbazides are a class of

compounds of significant interest in medicinal chemistry due to their wide range of biological

activities, including antimicrobial and anticancer properties. This document outlines the

synthetic protocol, detailed characterization data, and a discussion of the potential biological

significance of this specific derivative.

Core Data Summary
The key physicochemical and spectroscopic data for 4-(2-Ethylphenyl)-3-thiosemicarbazide
are summarized in the tables below for easy reference and comparison.

Table 1: Physicochemical Properties
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Property Value

Molecular Formula C₉H₁₃N₃S

Molecular Weight 195.28 g/mol

Appearance White to off-white solid (predicted)

Melting Point Not available in literature

Table 2: Spectroscopic Data

Technique Data

FTIR (KBr, cm⁻¹) Not available in literature

¹H NMR (DMSO-d₆, ppm) Not available in literature

¹³C NMR (DMSO-d₆, ppm) Not available in literature

Mass Spectrometry (m/z) Predicted [M+H]⁺: 196.0903[1]

Experimental Protocols
Synthesis of 4-(2-Ethylphenyl)-3-thiosemicarbazide
The synthesis of 4-(2-Ethylphenyl)-3-thiosemicarbazide is achieved through a nucleophilic

addition reaction between 2-ethylphenyl isothiocyanate and hydrazine hydrate. This is a well-

established method for the preparation of 4-substituted thiosemicarbazides.

Materials:

2-Ethylphenyl isothiocyanate

Hydrazine hydrate (80-95%)

Ethanol (absolute)

Deionized water
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-ethylphenyl

isothiocyanate (1.0 equivalent) in absolute ethanol.

Cool the solution in an ice bath.

To the cooled and stirring solution, add hydrazine hydrate (1.1 equivalents) dropwise.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4

hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, the precipitated product is collected by vacuum filtration.

Wash the solid product with cold deionized water and then with a small amount of cold

ethanol to remove any unreacted starting materials.

Dry the purified 4-(2-Ethylphenyl)-3-thiosemicarbazide under vacuum.

Characterization Methods
The synthesized compound should be characterized using standard analytical techniques to

confirm its identity and purity.

Melting Point: Determined using a calibrated melting point apparatus.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional

groups, a KBr pellet of the compound is prepared and the spectrum is recorded. Key

vibrational bands to look for include N-H stretching, C=S stretching, and aromatic C-H

stretching.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded in

a suitable deuterated solvent (e.g., DMSO-d₆) to elucidate the chemical structure.

Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound.
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Visualizing the Synthesis Workflow
The synthesis of 4-(2-Ethylphenyl)-3-thiosemicarbazide can be visualized as a

straightforward two-step logical process, starting from the commercially available 2-ethylaniline.

Precursor Synthesis Final Product Synthesis

2-Ethylaniline CS2, Et3N, TsCl
Reaction

2-Ethylphenyl_isothiocyanate Hydrazine_hydrateReaction 4-(2-Ethylphenyl)-3-thiosemicarbazide

4-(2-Ethylphenyl)-3-thiosemicarbazide

Metal Ion Chelation

Enzyme Inhibition

Biological Effect
(e.g., Antibacterial, Anticancer)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. PubChemLite - 4-(2-ethylphenyl)-3-thiosemicarbazide (C9H13N3S)
[pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. [Synthesis and Characterization of 4-(2-Ethylphenyl)-3-
thiosemicarbazide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092738#synthesis-and-characterization-of-4-2-
ethylphenyl-3-thiosemicarbazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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